
hexyl crotonate vs ethyl crotonate odor profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Hexyl crotonate

CAS No.: 19089-92-0

Cat. No.: S749177

Get Quote

Odor Profile & Chemical Properties Comparison

The following table summarizes the key characteristics of Hexyl Crotonate and Ethyl Crotonate,

highlighting their differences and potential applications.

Feature Hexyl Crotonate Ethyl Crotonate

CAS Number 19089-92-0 [1] [2] [3] 10544-63-5 [4] [5] [6]

Molecular
Formula

C10H18O2 [1] [2] C6H10O2 [4]

Molecular
Weight

170.25 g/mol [1] [2] 114.14 g/mol [4]

Odor Type Fruity [1] [7] [2] Fermented, Fruity [4]

Odor
Description

Sweet, caramel, green, walnut, oily,

radish [2]; fresh pear, pineapple,
candied walnut [7]

Pungent, fruity, acidic, estery; sharp, rum-

like, cognac-like with pineapple, fruity, and
meaty nuances [4]

Flavor
Description

Information not prominent in search
results

Rum, cognac, pungent with caramellic and
fruity nuances [4]

Boiling Point 214-215 °C @ 760.00 mm Hg [1] 136-137 °C @ 760.00 mm Hg [4]
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Feature Hexyl Crotonate Ethyl Crotonate

Flash Point ~88.9 °C (TCC) [1] [7] ~2.2 °C (TCC) [4]

Vapor
Pressure

0.146 mmHg @ 25°C (est.) [1] 6.866 mmHg @ 25°C (est.) [4]

logP 3.97 (est.) [1] 1.81 (est.) [4]

Performance
& Use

Top to Middle note with a duration of
4-6 hours [7]. Used for pear,

pineapple, and tropical accords [7].

Likely a top note due to higher volatility
and lower boiling point. Used for rum,

cognac, and fermented fruit effects [4].

Experimental Data & Handling Protocols

For researchers, understanding the experimental basis of odor profiles and correct handling is critical.

Odor Profiling Methodology: The standard method for determining the odor descriptions cited

involves evaluating the material at a 10.00% dilution in dipropylene glycol [4] [1] [2]. This controlled
dilution is essential for an accurate and safe assessment, as smelling the neat compound can be

overwhelming or hazardous.
Performance Assessment: The relative longevity of aroma materials is typically assessed on

perfumer's blotters. For instance, a test of Hexyl Crotonate at a 10% dilution showed it was
detectable for just under 2 hours [8], while another source notes its presence for 4-6 hours, placing it

between a top and middle note [7]. Ethyl Crotonate's higher vapor pressure suggests a more fleeting,
top-note character.

NMR for Structural Confirmation: Nuclear Magnetic Resonance (NMR) spectroscopy is a key
technique for confirming the identity and purity of these compounds. [5] provides a full suite of NMR

data (1H, 13C, COSY, HETCOR, HMQC, HMBC) for Ethyl Crotonate, which can serve as a reference
standard for quality control. The general workflow for such analysis is outlined below.
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Sample Preparation
(Ethyl Crotonate in CDCl3)

NMR Analysis
(1D 1H, 13C, 2D COSY, etc.)

Data Processing &
Peak Assignment

Structural Verification &
Purity Assessment

Click to download full resolution via product page

Formulation Guidance for Professionals

Hexyl Crotonate is valued for creating realistic, non-candy-like fruity notes. It works well in modern
pear accords and can bridge into gourmand territory when paired with notes like vanilla [7]. It is stable

in fine fragrances and home care products but may not be ideal for high-pH formulations where esters
can hydrolyze [7].

Ethyl Crotonate is suited for creating fermented, boozy, and tropical fruit nuances, reminiscent of
rum, cognac, or pineapple [4]. Its high volatility makes it a candidate for top-note compositions.

Safety and Handling: Both compounds require standard safety precautions. Ethyl Crotonate is
highly flammable (Flash Point: 2.22°C) and a skin irritant [4]. Always work in a well-ventilated

space, wear appropriate PPE (gloves, safety glasses), and consult the latest Material Safety Data
Sheets (MSDS) for specific handling and disposal protocols [4] [7].

Key Differentiation Summary

For your formulation work, the primary distinction lies in the character and performance of the two

materials:
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Choose Hexyl Crotonate for a longer-lasting, fresh, sweet-fruity character (pear, pineapple,

walnut) that extends into the heart of a fragrance.
Choose Ethyl Crotonate for a volatile, sharp, fermented character (rum, cognac, pungent fruit)

that will prominently impact the top notes but fade quickly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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